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Transition States vs. Intermediates

In a reaction coordinate diagram, these species are identified by their position on the energy curve. The table

below summarizes their core differences.

Feature Transition State Intermediate

Definition High-energy, transient configuration
along the reaction coordinate [1]

Comparatively stable species formed
between elementary reaction steps [2]

Lifetime Exists for approximately one bond
vibration cycle (cannot be isolated) [3]

Finite and detectable lifetime (can
sometimes be isolated) [2] [3]

Position on
Energy Diagram

Energy maximum (a "hilltop") [2] [3] Energy minimum (a "valley") [2]

Symbol Often denoted by a double dagger
symbol (‡) [1]

Typically denoted by the letter 'I'

The following diagram illustrates the relationship between these species in a multi-step reaction. The

transition states (TS) represent the energy barriers that must be overcome, while the intermediate is a
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temporarily stable product that can form before the reaction proceeds further.

TS1

TS2

Click to download full resolution via product page

Reaction coordinate diagram showing two transition states (TS1, TS2) and one intermediate (I).

Silicon Deposition from Disilane: An Experimental
Study

While data on "disilylsilane" is limited, a relevant study on silicon film deposition from disilane (Si₂H₆)

provides insight into the reaction mechanism and key species [4].

Experimental System: Undoped silicon films were deposited from disilane in a tubular hot-wall Low-

Pressure Chemical Vapor Deposition (LPCVD) reactor [4].
Key Finding: The study demonstrated that the main contribution to silicon deposition involves the

radical silylene (SiH₂), unlike deposition from silane (SiH₄), which primarily involves the silane
molecule itself [4]. This difference in mechanism explains the larger crystal size obtained when using

disilane, which is important for industrial applications like thin-film transistor manufacture [4].

How to Investigate a Specific Reaction

Given the lack of specific data on disilylsilane, here are approaches you can take to deepen your research:

Explore Broader Silicon Chemistry: The reaction networks for organosilicon compounds can be
complex. One study on disilanol (Si₂OH₆) used automated computational methods (the program

AutoMeKin) to discover reaction mechanisms, highlighting that automated discovery can be a
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valuable tool for mapping out potential pathways and identifying intermediates and transition states

[5].
Consult Specialized Databases: Search for the specific compound "disilylsilane" (molecular

formula may be H₂Si(SiH₃)₂) in specialized scientific databases like Reaxys, SciFinder, or the NIST
Chemistry WebBook.

Review Related Industrial Processes: For context, the hydrosilylation reaction is a cornerstone of
the silicon industry. For example, the production of trichloro(3-chloropropyl)silane, a key intermediate

for silane coupling agents, faces selectivity issues due to competing reaction pathways and the
potential formation of stable intermediate species [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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